Cas no 89567-05-5 (2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one)
89567-05-5 structure
Product Name:2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one
CAS No:89567-05-5
MF:C9H9ClN2OS
MW:228.698559522629
MDL:MFCD01850753
CID:725447
PubChem ID:821241
Update Time:2025-09-28
2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one,2-(chloromethyl)-5,6-dimethyl-
- 2-(chloromethyl)-5,6-dimethyl-3H-thieno[2,3-d]pyrimidin-4-one
- 2-CHLOROMETHYL-5,6-DIMETHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
- Z55164281
- SR-01000040084
- 2-(chloromethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- MFCD01850753
- 89567-05-5
- 2-(chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
- SR-01000040084-1
- HMS1408L17
- AR-434/14027094
- Enamine_005187
- IDI1_007774
- AKOS000115688
- EN300-02007
- 2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one
-
- MDL： MFCD01850753
- Inchi： 1S/C9H9ClN2OS/c1-4-5(2)14-9-7(4)8(13)11-6(3-10)12-9/h3H2,1-2H3,(H,11,12,13)
- InChI Key： CEPFGYYJCYKRLO-UHFFFAOYSA-N
- SMILES： ClCC1=NC2=C(C(N1)=O)C(C)=C(C)S2
Computed Properties
- Exact Mass: 228.012411
- Monoisotopic Mass: 228.012411
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7
- XLogP3: 2.1
Experimental Properties
- Density: 1.53
- Refractive Index: 1.703
2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271271-5g |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 97% | 5g |
$746 | 2021-08-18 | |
| TRC | C650580-50mg |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C650580-100mg |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C650580-500mg |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 500mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM271271-1g |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 97% | 1g |
$304 | 2024-07-21 | |
| Chemenu | CM271271-5g |
2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one |
89567-05-5 | 97% | 5g |
$760 | 2024-07-21 | |
| Enamine | EN300-25163-0.05g |
2-(chloromethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
89567-05-5 | 95% | 0.05g |
$38.0 | 2023-02-14 | |
| Enamine | EN300-25163-0.1g |
2-(chloromethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
89567-05-5 | 95% | 0.1g |
$57.0 | 2023-02-14 | |
| Enamine | EN300-25163-0.25g |
2-(chloromethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
89567-05-5 | 95% | 0.25g |
$81.0 | 2023-02-14 | |
| Enamine | EN300-25163-0.5g |
2-(chloromethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
89567-05-5 | 95% | 0.5g |
$127.0 | 2023-02-14 |
2-(Chloromethyl)-5,6-dimethylthieno2,3-dpyrimidin-4(3H)-one Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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